Cas no 1214388-34-7 (4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester
• CAS No: 1214388-34-7
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5273798
• Update Time: 2025-10-31

4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)6-4-5-11-8(13-2)7(6)10/h4-5H,3H2,1-2H3
• InChI Key： KFYNOSDAOOAOLE-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(C(OCC)=O)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester

Recent Advances in the Study of 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester (CAS: 1214388-34-7)

The compound 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester (CAS: 1214388-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester, which make it a promising candidate for the development of novel pharmaceuticals. The presence of the fluoro and methoxy substituents on the pyridine ring has been shown to enhance its binding affinity to specific biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported a novel catalytic method that significantly reduces the formation of by-products, thereby enhancing the efficiency of the synthesis process. This methodological improvement is expected to facilitate large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester exhibits potent inhibitory effects against certain kinases implicated in cancer progression. These findings suggest its potential as a lead compound for the development of kinase inhibitors. Additionally, its anti-inflammatory properties have been investigated in animal models, showing promising results in reducing cytokine production and alleviating symptoms of chronic inflammation.

Further research is needed to fully elucidate the mechanism of action of this compound and to explore its therapeutic potential in various disease models. Current efforts are also directed towards the design of derivatives with improved pharmacokinetic properties and reduced toxicity. The ongoing studies underscore the importance of 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester as a valuable scaffold in medicinal chemistry.

In conclusion, the latest research on 4-Pyridinecarboxylic acid, 3-fluoro-2-methoxy-, ethyl ester (CAS: 1214388-34-7) highlights its significant potential in drug discovery. The advancements in synthesis methodologies and the promising biological activities reported in recent studies pave the way for further exploration and development of this compound as a therapeutic agent. Future research should focus on translational studies to assess its efficacy and safety in clinical settings.